Cas no 138335-74-7 (Pyrazine,2-[2-(2,4-dibromo-1-methyl-1H-imidazol-5-yl)ethenyl]-5-methyl-, (E)- (9CI))

• Product Name: Pyrazine,2-[2-(2,4-dibromo-1-methyl-1H-imidazol-5-yl)ethenyl]-5-methyl-, (E)- (9CI)
• CAS No: 138335-74-7
• MF: C₁₁H₁₀Br₂N₄
• MW: 358.031899929047
• CID: 237551
• PubChem ID: 6442296
• Update Time: 2025-04-19

Pyrazine,2-[2-(2,4-dibromo-1-methyl-1H-imidazol-5-yl)ethenyl]-5-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2-[2-(2,4-dibromo-1-methyl-1H-imidazol-5-yl)ethenyl]-5-methyl-, (E)- (9CI)
• 2-[(E)-2-(2,5-dibromo-3-methylimidazol-4-yl)ethenyl]-5-methylpyrazine
• 138335-74-7
• Pyrazine, 2-(2-(2,4-dibromo-1-methyl-1H-imidazol-5-yl)ethenyl)-5-methyl-, (E)-

• Inchi： 1S/C11H10Br2N4/c1-7-5-15-8(6-14-7)3-4-9-10(12)16-11(13)17(9)2/h3-6H,1-2H3/b4-3+
• InChI Key： CJFFAXPYAGROPU-ONEGZZNKSA-N
• SMILES： BrC1=C(/C=C/C2C=NC(C)=CN=2)N(C)C(=N1)Br

Computed Properties

• Exact Mass: 355.9273
• Monoisotopic Mass: 355.927222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 2.7

Experimental Properties

• Density: 1.78
• Boiling Point: 463.9°Cat760mmHg
• Flash Point: 234.4°C
• Refractive Index: 1.68
• PSA: 43.6